3-methyl-4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)phenol

• Molecular Formula: C11H9F3N2O
• Molecular Weight: 242.20 g/mol
• IUPAC Name: 3-methyl-4-[4-(trifluoromethyl)pyrazol-1-yl]phenol
• InChI: InChI=1S/C11H9F3N2O/c1-7-4-9(17)2-3-10(7)16-6-8(5-15-16)11(12,13)14/h2-6,17H,1H3
• InChI Key: RGCDNOLOUVIMAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)N2C=C(C=N2)C(F)(F)F

Description

3-methyl-4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)phenol is a useful research compound. Its molecular formula is C11H9F3N2O and its molecular weight is 242.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 0° C. solution of 1-(4-methoxy-2-methylphenyl)-4-(trifluoromethyl)-1H-pyrazole (400 mg, 2 mmol) in dichloromethane (5 mL) was added boron tribromide (1 g, 6 mmol). The mixture was allowed to warm to room temperature and stir overnight. The reaction was quenched with methanol (2 mL), diluted with water (10 mL), and extracted with dichloromethane (3×10 mL). The combined organics were dried over sodium sulfate, filtered, and concentrated to give 3-methyl-4-(4-(trifluoromethyl)-1H-pyrazol-1-yl)phenol (390 mg, 99%) as a brown solid. 1H NMR (400 MHz, CDCl3, δ): 7.83 (s, 1H), 7.74 (s, 1H), 7.08 (d, J=8.4 Hz, 1H), 6.65 (s, 1H), 6.62 (d, J=8.4 Hz, 1H), 5.57 (s, 1H), 2.05 (s, 3H).